Cas no 1235481-41-0 ((2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol)

• Product Name: (2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol
• CAS No: 1235481-41-0
• MF: C₂₂H₂₂Br₂N₂O₂
• MW: 506.23028421402
• CID: 4689828
• Update Time: 2025-05-28

(2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol

• Inchi： 1S/C22H22Br2N2O2/c1-28-18-4-2-3-16(11-18)25-12-17(27)13-26-21-7-5-14(23)9-19(21)20-10-15(24)6-8-22(20)26/h2-5,7-8,10-11,17,25,27H,6,9,12-13H2,1H3/t17-/m1/s1
• InChI Key： RKJZXZKKRHBGQV-QGZVFWFLSA-N
• SMILES： BrC1=CC=C2C(C1)=C1C=C(CC=C1N2C[C@@H](CNC1C=CC=C(C=1)OC)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 781
• Topological Polar Surface Area: 44.7

Additional information on (2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol

Exploring the Potential of (2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol (CAS No. 1235481-41-0) in Modern Research

In the rapidly evolving field of medicinal chemistry and drug discovery, the compound (2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol (CAS No. 1235481-41-0) has garnered significant attention due to its unique structural features and potential therapeutic applications. This molecule, characterized by its dihydrocarbazole core and methoxyaniline side chain, represents a promising candidate for researchers exploring novel bioactive compounds. Its chiral center at the 2R position further enhances its stereochemical specificity, making it a subject of interest in enantioselective synthesis and targeted drug design.

The growing demand for small-molecule modulators in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions has driven the exploration of compounds like 1235481-41-0. Recent studies highlight the importance of dibromo-substituted carbazoles in modulating protein-protein interactions, a hot topic in precision medicine. Researchers are particularly intrigued by its potential to influence kinase signaling pathways, a key focus area in oncology research. The compound's lipophilicity and hydrogen-bonding capacity, attributed to its propan-2-ol moiety, also make it a valuable scaffold for optimizing blood-brain barrier permeability—a critical factor in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the preparation of (2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol involves sophisticated asymmetric catalysis techniques, reflecting advancements in green chemistry and atom economy. The compound's bromine atoms offer versatile sites for further functionalization through cross-coupling reactions, aligning with the pharmaceutical industry's push for late-stage diversification strategies. These properties position it as a compelling case study for discussions on structure-activity relationships (SAR) in academic and industrial settings alike.

In the context of computational drug discovery, CAS No. 1235481-41-0 has been investigated using molecular docking and quantitative structure-activity relationship (QSAR) models. Its three-dimensional conformation shows complementary binding to several enzyme active sites, sparking debates about its potential as a selective inhibitor. This aligns with current trends in AI-driven drug design, where researchers increasingly rely on machine learning algorithms to predict bioactive conformations of such complex molecules.

The compound's physicochemical properties—including its logP value and polar surface area—have been optimized to balance solubility and membrane permeability, addressing a persistent challenge in oral drug bioavailability. These characteristics make it a frequent subject in discussions about Lipinski's Rule of Five and beyond-rule-of-5 (bRo5) space, particularly relevant for targeted protein degradation approaches like PROTACs.

As the scientific community continues to explore privileged structures in medicinal chemistry, (2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol stands out for its multifunctional pharmacophore design. Its dual hydrogen bond donor/acceptor capacity and aromatic stacking potential exemplify modern strategies for addressing polypharmacology—a paradigm shift from traditional single-target drugs to network pharmacology approaches.

Ongoing investigations into this compound's metabolic stability and cytochrome P450 interactions reflect the pharmaceutical industry's heightened focus on ADME/Tox profiling early in discovery pipelines. The 3-methoxyanilino moiety in particular has drawn comparisons to known pharmacokinetic enhancers, suggesting possible applications in drug combination therapies.

With the rise of fragment-based drug discovery, the dihydrocarbazole core of 1235481-41-0 serves as an excellent example of how medium-sized fragments can evolve into lead compounds. This resonates with current industry efforts to develop allosteric modulators and protein surface binders, moving beyond conventional active-site inhibitors.

The compound's unique structural features continue to inspire innovations in chemoinformatics and chemical biology. As researchers develop more sophisticated high-throughput screening platforms, molecules like (2R)-1-(3,6-Dibromo-2,5-dihydrocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol provide valuable benchmarks for evaluating assay compatibility and chemical probe quality—critical considerations in the era of reproducibility initiatives.